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Characteristic

Hexythiazox

Bifenazate

Dissipation Half-life in
Grapes

Kinetic Model

Processing Factor (PF)
for Drying

Overall PF (Grape to
Raisin)

Mode of Action (IRAC
Group)

Key Resistance
Mutations

Detailed Experimental Protocol

6 - 10 days [1]

1st + 1st-order kinetics [1]

1.13 - 1.64 (Concentrating
effect) [1]

0.20 - 0.36 (Reduction) [1]

Mite growth inhibitor
(Group 10) [2]

12017F in TUCHS1 [2]

5 -6 days [1]

1st + 1st-order kinetics [1]

0.94 - 1.12 (Relatively stable) [1]

0.14 - 0.15 (Reduction) [1]

Mitochondrial complex Il electron transport

inhibitor (Group 25) [2]

G132Ain Tucytb [2]
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The comparative data in the table above was derived from a study that analyzed residue levels during the
industrial process of drying grapes to produce raisins [1]. Here is a detailed breakdown of the experimental

methodology:

¢ Analytical Method: The simultaneous analysis of hexythiazox and bifenazate residues in grape and
raisin samples was performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-
MSI/MS) [1].

¢ Extraction and Cleanup: The method involved a liquid-liquid extraction using ethyl acetate,
followed by a cleanup step using dispersive Solid-Phase Extraction (dSPE) with Primary
Secondary Amine (PSA) as the sorbent [1].

e Method Validation: The entire analytical method was validated according to standard scientific
practices to ensure accuracy, precision, and reliability of the residue data generated [1].

¢ Processing Factor (PF) Calculation: The PF was established to quantify the effect of processing on
residue levels. A PF greater than 1 indicates concentration of the residue, while a PF less than 1
indicates degradation or loss. The PF was calculated using the formula: PF = Residue in
processed product / Residue in raw agricultural commodity [1].

The workflow below summarizes the key steps from the experimental protocol used in these dissipation

studies:
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Experimental Workflow for Acaricide Residue Analysis

Field Trial:
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:
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A
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(Ethyl Acetate)
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(PSA Sorbent)
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Data Processing:
Kinetics & PF Calculation
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Interpretation of Key Findings

e Longer Persistence of Hexythiazox: The data shows that Hexythiazox has a longer half-life in
grapes, meaning it persists in the crop for a greater duration compared to Bifenazate [1].

¢ Residue Concentration During Drying: The drying process causes Hexythiazox residues to
concentrate (PF > 1), whereas Bifenazate residues remain relatively stable. This is a critical
consideration for the raisin industry, as processing can lead to higher residue levels in the final
product even as the absolute amount degrades over time [1].

o Different Modes of Action: The two acaricides work in fundamentally different ways. Hexythiazox is
a growth inhibitor that disrupts mite development, while Bifenazate interferes with cellular energy
production [2]. This makes them suitable for use in rotation or combination to manage resistance.

¢ Distinct Resistance Mutations: Field populations of spider mites have developed different genetic
mutations to resist each compound. The 11017F mutation in the chitin synthase gene (TUCHS1) is
linked to Hexythiazox resistance, while the G132A mutation in the cytochrome b gene (Tucytb) is
associated with Bifenazate resistance [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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